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Compound of Interest

Compound Name: Chloramine-B

Cat. No.: B1668639

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of
Chloramine-B (sodium N-chloro-N-phenylbenzenesulfonamide). The information presented
herein is synthesized from available literature to support research, safety, and drug
development activities involving this compound. Due to a scarcity of detailed studies
specifically on Chloramine-B, this guide also draws upon data from the closely related and
more extensively studied compound, Chloramine-T, to infer analogous behaviors.

Overview of Thermal Stability

Chloramine-B is an organochlorine compound known for its use as a disinfectant and
oxidizing agent. While stable at ambient temperatures, it undergoes decomposition upon
heating, with the pathway and products being highly dependent on the presence of water. In its
anhydrous form, Chloramine-B can decompose violently and exothermically. One report
indicates explosive decomposition at 185°C[1]. The presence of water, even the water of
crystallization, significantly alters the decomposition process, leading to a different set of
products at lower temperatures.

Low-Temperature Decomposition in the Presence of
Water
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In the presence of water, Chloramine-B undergoes a milder decomposition at temperatures
below its explosive threshold. This process involves hydrolysis and subsequent reactions.

Decomposition Products

Studies on the low-temperature decomposition of Chloramine-B in an aqueous environment
have identified the following products[2]:

» Gaseous Products:
o Nitrogen (N2)
o Oxygen (O2)
» Solid Products:
o Phenyl Sulfone
o Benzenesulfonamide
o Sodium Chloride (NaCl)[2]

If the water of crystallization is allowed to escape upon heating, the formation of these products
is minimal, and the remaining dehydrated solid becomes susceptible to the more violent high-
temperature decomposition[2].

Proposed Low-Temperature Decomposition Pathway

The following diagram illustrates the proposed pathway for the low-temperature, water-assisted
decomposition of Chloramine-B.
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Caption: Low-temperature decomposition of Chloramine-B with water.

High-Temperature Decomposition of Anhydrous
Chloramine-B

When heated in a dry state, Chloramine-B undergoes a more energetic decomposition. The
dehydrated solid is reported to undergo a violent, exothermic reaction, which can occur at
temperatures as low as 70°C if given sufficient time[2]. Upon burning, the vapor phase
becomes highly acidic[2].

Decomposition Products

Detailed product analysis from the high-temperature decomposition of anhydrous Chloramine-

B is not readily available in the literature. However, based on the structure of the molecule and
the acidic nature of the vapors, likely products include:
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Benzenesulfonamide derivatives

Chlorinated aromatic compounds

Oxides of sulfur and nitrogen

Sodium chloride

Proposed High-Temperature Decomposition Pathway

The high-temperature decomposition is likely a complex radical process. The initial step is the
homolytic cleavage of the N-Cl bond, which is the weakest bond in the molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chloramine-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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